N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide

• IUPAC Name: N-[4-[(4-acetamidophenyl)sulfonylamino]-2,5-dimethoxyphenyl]benzamide
• InChI: InChI=1S/C23H23N3O6S/c1-15(27)24-17-9-11-18(12-10-17)33(29,30)26-20-14-21(31-2)19(13-22(20)32-3)25-23(28)16-7-5-4-6-8-16/h4-14,26H,1-3H3,(H,24,27)(H,25,28)
• InChI Key: PIVITZSMNXPUAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C(=C2)OC)NC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C23H23N3O6S
• Molecular Weight: 469.5 g/mol

Description

N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide, also known as SR9011, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to a class of molecules known as selective androgen receptor modulators (SARMs), which have been shown to have a variety of effects on the body.

Mechanism of Action

N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide works by binding to and activating the androgen receptor, which is a protein that plays a key role in regulating gene expression in the body. This activation leads to changes in gene expression that can result in a variety of effects, including increased energy expenditure and improved glucose tolerance.
Biochemical and Physiological Effects:
In addition to its potential applications in the treatment of metabolic disorders, this compound has also been shown to have a variety of other effects on the body. These include increased muscle mass and strength, improved bone density, and enhanced cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide in scientific research is its high selectivity for the androgen receptor, which allows researchers to target specific pathways and processes in the body. However, like all compounds, this compound has limitations, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are numerous potential future directions for research on N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide, including further studies on its potential as a treatment for metabolic disorders, as well as its effects on other physiological processes. Additionally, research on the safety and toxicity of this compound will be important in determining its potential for use in human subjects.

Synthesis Methods

The synthesis of N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide involves a multi-step process that begins with the reaction of 4-bromo-2,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(4-aminophenyl)sulfonyl chloride to form the sulfonamide derivative. Finally, the acetyl group is added to the amine group to form this compound.

Scientific Research Applications

N-[4-({[4-(acetylamino)phenyl]sulfonyl}amino)-2,5-dimethoxyphenyl]benzamide has been the subject of numerous scientific studies due to its potential applications in a variety of fields. One of the most promising areas of research involves its potential as a treatment for metabolic disorders such as obesity and type 2 diabetes. Studies have shown that this compound can increase energy expenditure and improve glucose tolerance, making it a promising candidate for the development of new treatments.